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Compound of Interest

Compound Name: (-)-Mandelic acid

Cat. No.: B1675949 Get Quote

This document provides essential safety and logistical information for the proper disposal of (-)-
Mandelic acid, tailored for researchers, scientists, and drug development professionals. The

following procedures ensure safe handling and compliance with waste management

regulations.

Immediate Safety and Handling Precautions
(-)-Mandelic acid is classified as a substance that causes serious eye damage.[1][2][3][4] It

may also cause skin and respiratory irritation.[5] Adherence to strict safety protocols is crucial

during handling and disposal.

Personal Protective Equipment (PPE): Always wear the following PPE when handling (-)-
Mandelic acid:

Protective gloves (e.g., nitrile)

Protective clothing (e.g., lab coat)

Eye protection (e.g., safety glasses with side shields or goggles)[1][5]

Face protection (e.g., face shield) where splashing is possible[3]

Emergency First Aid:
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If in eyes: Immediately rinse cautiously with water for several minutes. If present, remove

contact lenses and continue rinsing. Seek immediate medical attention from a poison center

or physician.[1][2][3][4][5]

If on skin: Wash the affected area immediately with plenty of soap and water.[1][3]

If inhaled: Move to fresh air. If respiratory symptoms persist, seek medical attention.[3][5]

If ingested: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[1][3]

Hazard Summary
The following table summarizes the key hazard information for (-)-Mandelic acid.

Hazard
Classification

GHS Code Description Citations

Serious Eye Damage H318
Causes serious eye

damage.
[1][2][3][4][5]

Skin Irritation H315 Causes skin irritation. [5]

Respiratory Irritation H335
May cause respiratory

irritation.
[5]

Step-by-Step Disposal Procedure
The primary method for disposing of (-)-Mandelic acid is through a licensed hazardous waste

disposal company. Do not discharge into drains or the environment.[6][7]

Step 1: Waste Collection and Storage

Segregation: Collect (-)-Mandelic acid waste in a dedicated, properly labeled container. Do

not mix with other waste streams.[6][8]

Containerization: Use a suitable, closed container for storage.[8] Ensure the container is kept

tightly sealed to prevent dust formation and contamination.[5][8]
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Labeling: Clearly label the waste container as "Hazardous Waste: (-)-Mandelic Acid" and

include any other information required by your institution's environmental health and safety

(EHS) department.

Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[5]

Step 2: Spill Management In the event of a spill, follow these procedures:

Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation.

Containment: Prevent the spill from entering drains or water courses.[5][6]

Clean-up:

For minor spills, use dry clean-up procedures to avoid generating dust.[5]

Carefully sweep or shovel the spilled solid into a designated waste disposal container.[5]

[8][9]

Finish cleaning the area by wiping with a damp cloth. Dispose of all contaminated cleaning

materials as hazardous waste.

Step 3: Final Disposal

Engage a Licensed Contractor: Arrange for the collection and disposal of the (-)-Mandelic
acid waste through a licensed hazardous waste disposal company or an authorized waste

collector.[1][8]

Documentation: Complete all necessary waste disposal forms and maintain records as

required by local, state, and federal regulations.[10]

Container Handover: Hand over the properly sealed and labeled waste container to the

authorized personnel for final disposal.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (-)-Mandelic acid.

Preparation & Collection

Interim Storage

Final Disposal

(-)-Mandelic Acid Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a dedicated,
labeled, sealed container

Store in a cool, dry,
well-ventilated area

Contact Institutional EHS /
Licensed Waste Contractor

Complete Waste
Disposal Documentation

Follow Institutional Protocol

Handover for Professional Disposal
(e.g., Incineration)

Disposal Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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